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Introduction
(2,6-Dimethoxy-phenoxy)-acetic acid, a member of the phenoxyacetic acid class of organic

compounds, is a molecule of growing interest in the fields of chemical synthesis and drug

discovery. Its unique structural features, characterized by a benzene ring substituted with two

methoxy groups and an acetic acid moiety, provide a versatile scaffold for the development of

novel bioactive molecules. This guide offers a comprehensive overview of its synthesis,

physicochemical properties, and potential applications, with a focus on providing actionable

insights for laboratory professionals.

The core structure of (2,6-Dimethoxy-phenoxy)-acetic acid, with its ether linkage and

carboxylic acid group, allows for a wide range of chemical modifications, making it a valuable

starting material for the synthesis of more complex molecules with potential therapeutic

applications.[1] While the broader class of phenoxyacetic acids has been explored for various

uses, including as herbicides and in the development of pharmaceuticals, the specific
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properties and applications of the 2,6-dimethoxy substituted variant are an area of active

investigation.[1][2]

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental to

its application in research and development. The key identifiers and properties of (2,6-
Dimethoxy-phenoxy)-acetic acid are summarized below.

Property Value Source

CAS Number 95110-10-4 [3]

Molecular Formula C₁₀H₁₂O₅ [3]

Molecular Weight 212.20 g/mol [3]

While experimental data for some properties of (2,6-Dimethoxy-phenoxy)-acetic acid are not

readily available in the public domain, the properties of its core components and related

structures can provide valuable estimations. For instance, the pKa of methoxyacetic acid is

3.57, suggesting that (2,6-Dimethoxy-phenoxy)-acetic acid is also a moderately strong acid.

[4] The solubility is expected to be moderate in polar organic solvents and aqueous bases.

Further experimental determination of properties such as melting point, boiling point, and

solubility is crucial for its practical application.

Synthesis of (2,6-Dimethoxy-phenoxy)-acetic acid
The most common and efficient method for the synthesis of (2,6-Dimethoxy-phenoxy)-acetic
acid is the Williamson ether synthesis.[5] This well-established nucleophilic substitution

reaction involves the reaction of an alkoxide with a primary alkyl halide.[5][6] In this case, 2,6-

dimethoxyphenol (syringol) is deprotonated to form a phenoxide, which then acts as a

nucleophile to displace the halide from a haloacetic acid, typically chloroacetic acid.

Experimental Protocol: Williamson Ether Synthesis
This protocol is adapted from established procedures for the synthesis of phenoxyacetic acids.

[7]
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Materials:

2,6-Dimethoxyphenol (Syringol)

Chloroacetic acid

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Water (distilled or deionized)

Hydrochloric acid (HCl), concentrated

Diethyl ether or other suitable organic solvent for extraction

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Preparation of the Phenoxide: In a round-bottom flask equipped with a reflux condenser and

a magnetic stirrer, dissolve a known quantity of 2,6-dimethoxyphenol in an aqueous solution

of sodium hydroxide. The molar ratio of NaOH to the phenol should be at least 1:1 to ensure

complete deprotonation. Gentle heating may be required to facilitate dissolution.

Reaction with Chloroacetic Acid: To the stirred phenoxide solution, add an equimolar amount

of chloroacetic acid. The reaction mixture is then heated to reflux for a period of 2-4 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up and Isolation: After the reaction is complete, the mixture is cooled to room

temperature. The aqueous solution is then acidified with concentrated hydrochloric acid until

it is acidic to litmus paper (pH ~2). This protonates the carboxylate to form the carboxylic

acid, which will precipitate out of the solution if its solubility is low.

Extraction: The product is then extracted from the aqueous mixture using an organic solvent

such as diethyl ether. The organic layers are combined.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

magnesium sulfate or sodium sulfate, and the solvent is removed under reduced pressure to

yield the crude (2,6-Dimethoxy-phenoxy)-acetic acid.
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Recrystallization: Further purification can be achieved by recrystallization from a suitable

solvent or solvent mixture, such as ethanol/water.

Reactants

Reaction Steps

2,6-Dimethoxyphenol

Deprotonation to form Phenoxide

Chloroacetic Acid

SN2 Reaction (Williamson Ether Synthesis)Base (NaOH or KOH) Acidification Extraction & Purification (2,6-Dimethoxy-phenoxy)-acetic acid

Click to download full resolution via product page

Caption: Williamson Ether Synthesis Workflow.

Potential Applications in Drug Development and
Research
While specific biological activities of (2,6-Dimethoxy-phenoxy)-acetic acid are not extensively

documented, the broader class of phenoxyacetic acids serves as a versatile scaffold in

medicinal chemistry.[1] Derivatives have been investigated for a range of therapeutic

applications, including as anti-inflammatory agents, antibacterial compounds, and

antihypertensives.[1]

The presence of the methoxy groups on the phenyl ring can significantly influence the

pharmacokinetic and pharmacodynamic properties of a molecule. These groups can affect

metabolic stability, receptor binding affinity, and solubility. Therefore, (2,6-Dimethoxy-
phenoxy)-acetic acid represents a valuable building block for generating libraries of

compounds for high-throughput screening in drug discovery programs. For example, a
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derivative, 2-(4-(2,4-dimethoxy benzoyl) phenoxy) acetic acid, is noted as a versatile

intermediate in medicinal chemistry for developing bioactive molecules.[8]

Spectroscopic Data
The structural elucidation of (2,6-Dimethoxy-phenoxy)-acetic acid would be confirmed using

a combination of spectroscopic techniques. While a comprehensive dataset for this specific

molecule is not readily available in public databases, expected spectral features can be

predicted based on its structure and data from analogous compounds.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the methylene protons of the acetic acid moiety, and the protons of the two

methoxy groups.

¹³C NMR: The carbon NMR spectrum would display distinct resonances for the carbonyl

carbon of the carboxylic acid, the aromatic carbons, the methylene carbon, and the methoxy

carbons.

IR Spectroscopy: The infrared spectrum should exhibit a strong absorption band for the

carbonyl group (C=O) of the carboxylic acid, typically in the region of 1700-1725 cm⁻¹, and a

broad absorption for the hydroxyl group (O-H) of the carboxylic acid, usually in the range of

2500-3300 cm⁻¹.

Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to

the molecular weight of the compound (212.20 g/mol ).

Conclusion
(2,6-Dimethoxy-phenoxy)-acetic acid is a chemical compound with significant potential as a

building block in organic synthesis and drug discovery. Its synthesis via the Williamson ether

reaction is a straightforward and adaptable method for laboratory-scale production. While there

is a need for more comprehensive data on its physicochemical properties and specific

biological activities, its structural features suggest that it is a promising scaffold for the

development of novel molecules with therapeutic potential. Further research into this

compound and its derivatives is warranted to fully explore its utility in the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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